PQR-309
PQR-309
PQR309 is a PI3K inhibitor, inhibits pPKB and pS6 with /++++/+++(+)/ in A2058 melanoma cell.
Brand Name:
Vulcanchem
CAS No.:
1225037-39-7
VCID:
VC0002180
InChI:
InChI=1S/C17H20F3N7O2/c18-17(19,20)12-9-13(21)22-10-11(12)14-23-15(26-1-5-28-6-2-26)25-16(24-14)27-3-7-29-8-4-27/h9-10H,1-8H2,(H2,21,22)
SMILES:
C1COCCN1C2=NC(=NC(=N2)C3=CN=C(C=C3C(F)(F)F)N)N4CCOCC4
Molecular Formula:
C₁₇H₂₀F₃N₇O₂
Molecular Weight:
411.39
PQR-309
CAS No.: 1225037-39-7
Inhibitors
VCID: VC0002180
Molecular Formula: C₁₇H₂₀F₃N₇O₂
Molecular Weight: 411.39
| CAS No. | 1225037-39-7 |
|---|---|
| Product Name | PQR-309 |
| Molecular Formula | C₁₇H₂₀F₃N₇O₂ |
| Molecular Weight | 411.39 |
| IUPAC Name | 5-(4,6-dimorpholin-4-yl-1,3,5-triazin-2-yl)-4-(trifluoromethyl)pyridin-2-amine |
| Standard InChI | InChI=1S/C17H20F3N7O2/c18-17(19,20)12-9-13(21)22-10-11(12)14-23-15(26-1-5-28-6-2-26)25-16(24-14)27-3-7-29-8-4-27/h9-10H,1-8H2,(H2,21,22) |
| Standard InChIKey | ADGGYDAFIHSYFI-UHFFFAOYSA-N |
| SMILES | C1COCCN1C2=NC(=NC(=N2)C3=CN=C(C=C3C(F)(F)F)N)N4CCOCC4 |
| Description | PQR309 is a PI3K inhibitor, inhibits pPKB and pS6 with /++++/+++(+)/ in A2058 melanoma cell. |
| Reference | [1]. Cmiljanovic Vladimir, et al. Triazine, pyrimidine and pyridine analogs and their use as therapeutic agents and diagnostic probes and their preparation. From PCT Int. Appl. (2010), WO 2010052569 A2 20100514. |
| PubChem Compound | 58507717 |
| Last Modified | Nov 11 2021 |
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